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Compound of Interest

Compound Name: Oseltamivir acid

Cat. No.: B1677507 Get Quote

These application notes provide a detailed protocol for the quantification of oselamivir acid

(oseltamivir carboxylate), the active metabolite of oseltamivir, in plasma samples using High-

Performance Liquid Chromatography (HPLC). This method is crucial for pharmacokinetic

studies, bioequivalence assessment, and therapeutic drug monitoring in researchers,

scientists, and drug development professionals.

Method Overview
This document outlines a validated bioanalytical method for the determination of oseltamivir
acid in plasma. The protocol involves sample preparation by protein precipitation, followed by

chromatographic separation on a C18 reversed-phase column and UV detection. An

alternative, more sensitive method using liquid-liquid extraction and HPLC-MS/MS is also

presented.

Experimental Protocols
HPLC-UV Method
2.1.1. Materials and Reagents

Oseltamivir Acid reference standard

Internal Standard (IS): Venlafaxine or another suitable compound[1][2][3][4]

HPLC-grade acetonitrile, methanol, and water
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Formic acid or potassium dihydrogen phosphate for mobile phase preparation[5]

Trichloroacetic acid for protein precipitation[6]

Drug-free human plasma

2.1.2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used.

Parameter Condition

HPLC Column
C18 column (e.g., 250 mm x 4.6 mm, 5 µm)[5]

[6]

Mobile Phase
Acetonitrile and 20 mM potassium dihydrogen

phosphate solution (40:60, v/v)[5]

Flow Rate 1.0 - 1.2 mL/min[5][7][8]

Injection Volume 20 µL[6][8]

Column Temperature Ambient or 25 °C[5]

Detection Wavelength 215 nm or 226 nm[5][8]

Internal Standard Sotalol hydrochloride[8]

2.1.3. Sample Preparation: Protein Precipitation

Thaw frozen plasma samples to room temperature.

To 500 µL of plasma in a microcentrifuge tube, add a known concentration of the internal

standard.

Add 1 mL of cold 10% trichloroacetic acid to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.
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Collect the supernatant and inject it into the HPLC system.

2.1.4. Preparation of Calibration Standards and Quality Controls

Prepare a stock solution of oseltamivir acid and the internal standard in methanol.

Serially dilute the stock solution with drug-free plasma to prepare calibration standards at

concentrations ranging from the limit of quantification (LOQ) to the upper limit of

quantification (ULOQ).

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

HPLC-MS/MS Method (for higher sensitivity)
This method offers a lower limit of quantification and is suitable for studies requiring high

sensitivity.

2.2.1. Instrumentation and Chromatographic Conditions

Parameter Condition

HPLC System
Coupled with a tandem mass spectrometer

(MS/MS)

HPLC Column Hydrosphere C18 or Zorbax SB-C18[9]

Mobile Phase
Acetonitrile and 0.1% formic acid in water

(gradient or isocratic)[9]

Flow Rate 0.6 - 0.7 mL/min[1]

Injection Volume 2 - 5 µL[1][4]

Ionization Source Positive electrospray ionization (ESI+)[1][4]

MS/MS Transitions
Oseltamivir Acid: m/z 285.1 → 138.1,

Oseltamivir-d3 (IS): m/z 288.1 → 138.1

2.2.2. Sample Preparation: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)
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LLE: Mix plasma with a suitable extraction solvent like ethyl acetate. Vortex and centrifuge to

separate the layers. Evaporate the organic layer and reconstitute the residue in the mobile

phase. A rapid and easy-to-use method of liquid-liquid extraction with ethyl acetate using

venlafaxine as an internal standard has been reported.[1][2][3][4]

SPE: Use Oasis® HLB cartridges for extraction from 0.5 mL plasma samples.[9]

Data Presentation
The quantitative performance of the HPLC-UV and HPLC-MS/MS methods are summarized

below.

Table 1: HPLC-UV Method Validation Parameters
Parameter Result

Linearity Range 10 - 60 µg/mL

Correlation Coefficient (r²) > 0.999[5]

Intra-day Precision (%RSD) < 2%

Inter-day Precision (%RSD) < 3%

Accuracy (% Recovery) 98 - 102%

Limit of Detection (LOD) 2.98 µg/mL

Limit of Quantification (LOQ) 9.98 µg/mL

Table 2: HPLC-MS/MS Method Validation Parameters
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Parameter Result

Linearity Range 0.3 - 200 ng/mL[1][2][3][4]

Correlation Coefficient (r²) > 0.99[1][2][3][4]

Intra- and Inter-run Precision (%CV) < 10%[1][2][3][4]

Accuracy (% of nominal) 97 - 105%[1][2][3][4]

Extraction Recovery ≥ 89%[1][2][3][4]

Limit of Detection (LOD) 0.08 ng/mL[1][2][3][4]

Limit of Quantification (LOQ) 0.30 ng/mL[1][2][3][4]

Visualizations
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Caption: Experimental workflow for oseltamivir acid quantification in plasma.
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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